Cas no 141364-78-5 (1H-Pyrrole-2,5-dione, 3,3'-(1,16-hexadecanediyl)bis[4-methyl-)

• Product Name: 1H-Pyrrole-2,5-dione, 3,3'-(1,16-hexadecanediyl)bis[4-methyl-
• CAS No: 141364-78-5
• MF: C₂₆H₄₀N₂O₄
• MW: 444.60680770874
• CID: 1304275
• PubChem ID: 71343672
• Update Time: 2025-04-20

1H-Pyrrole-2,5-dione, 3,3'-(1,16-hexadecanediyl)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-[16-(4-methyl-2,5-dioxopyrrol-3-yl)hexadecyl]pyrrole-2,5-dione
• 141364-78-5
• DTXSID20770233
• 3,3'-(Hexadecane-1,16-diyl)bis(4-methyl-1H-pyrrole-2,5-dione)
• 1H-Pyrrole-2,5-dione, 3,3'-(1,16-hexadecanediyl)bis[4-methyl-

• Inchi： 1S/C26H40N2O4/c1-19-21(25(31)27-23(19)29)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-22-20(2)24(30)28-26(22)32/h3-18H2,1-2H3,(H,27,29,31)(H,28,30,32)
• InChI Key： AQSDEQUDDRQPQH-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)C(N1)=O)CCCCCCCCCCCCCCCCC1C(NC(C=1C)=O)=O

Computed Properties

• Exact Mass: 444.299
• Monoisotopic Mass: 444.29880776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 92.34